Cas no 82925-02-8 (4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline)
4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline Chemical and Physical Properties
Names and Identifiers
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- Benzenamine,4-[2-(3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]-
- 4-[2-(3,4-Dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]benzenamine
- 4-[2-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolinyl)ethyl]aniline
- 4-[2-(6,7-Dimethoxy-1,2,3,4-Tetrahydro-2-Isoquinolinyl)Ethyl]Aniline
- 4-(2-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)ethyl)aniline
- 4-[2-(3,4-DIHYDRO-6,7-DIMETHOXY-2(1H)-ISOQUINOLINYL)ETHYL]-BENZENAMINE
- 4-[2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]aniline
- 4-[2-(1,2,3,4-Tetrahydro-6,7-dimethoxy-2-isoquinolinyl)ethyl]-benzenamine
- 4-[2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-ethyl]phenylamine
- 4-<2-(1,2,3,4-tetrahydro-6,7-dimethoxy-2-isoquinolyl)ethyl>benzenamine
- 6,7-dimethoxy-2-(4-aminophenethyl)-1,2,3,4-tetrahydroisochinoline
- 6,7-dimethoxy-2-(4-aminophenethyl)-1,2,3,4-tetrahydroisoquinoline
- F9995-0459
- 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline
- 4-[2-(3,4-Dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]benzenamine (ACI)
- [4-[2-(6,7-Dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]phenyl]amine
- 4-[2-(6,7-dimethoxy-3,4-dihydro-1h-isoquinolin-2-yl)-ethyl]-phenylamine
- AC-13016
- 82925-02-8
- SCHEMBL2771882
- DGOOLMGPMIHRFY-UHFFFAOYSA-N
- DB-006604
- 4-[2-(1,2,3,4-tetrahydro-6,7-dimethoxy-2-isoquinolyl)ethyl]benzenamine
- SY283311
- DTXSID60434665
- AKOS000814157
- MFCD04974539
- 4-(2-(6,7-DIMETHOXY-3,4-DIHYDROISOQUINOLIN-2(1H)-YL)ETHYL)BENZENAMINE)
- CS-0006980
- 4-(2-(6,7-dimethoxy-3,4-dihydroisoquinoline-2(1H)-yl)-ethyl)-benzenamine
- AS-40405
- 4-[2-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)ethyl]aniline
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- MDL: MFCD04974539
- Inchi: 1S/C19H24N2O2/c1-22-18-11-15-8-10-21(13-16(15)12-19(18)23-2)9-7-14-3-5-17(20)6-4-14/h3-6,11-12H,7-10,13,20H2,1-2H3
- InChI Key: DGOOLMGPMIHRFY-UHFFFAOYSA-N
- SMILES: O(C)C1C(OC)=CC2CCN(CCC3C=CC(N)=CC=3)CC=2C=1
Computed Properties
- Exact Mass: 312.18400
- Monoisotopic Mass: 312.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 47.7Ų
Experimental Properties
- Density: 1.132
- Boiling Point: 473.704°C at 760 mmHg
- Flash Point: 240.288°C
- Refractive Index: 1.592
- Solubility: Soluble in dichloromethane, ethyl acetate and methanol.
- PSA: 47.72000
- LogP: 3.40590
4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline Customs Data
- HS CODE:2933499090
- Customs Data:
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143385-5g |
4-(2-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)ethyl)aniline |
82925-02-8 | 95% | 5g |
$505 | 2021-08-05 | |
| TRC | D449070-10mg |
4-[2-(3,4-Dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]benzenamine |
82925-02-8 | 10mg |
$ 58.00 | 2023-09-07 | ||
| TRC | D449070-25mg |
4-[2-(3,4-Dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]benzenamine |
82925-02-8 | 25mg |
$ 64.00 | 2023-09-07 | ||
| TRC | D449070-50mg |
4-[2-(3,4-Dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]benzenamine |
82925-02-8 | 50mg |
$ 75.00 | 2023-09-07 | ||
| TRC | D449070-100mg |
4-[2-(3,4-Dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]benzenamine |
82925-02-8 | 100mg |
$98.00 | 2023-05-18 | ||
| TRC | D449070-1g |
4-[2-(3,4-Dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]benzenamine |
82925-02-8 | 1g |
$138.00 | 2023-05-18 | ||
| eNovation Chemicals LLC | D955833-250mg |
4-[2-(3,4-DIHYDRO-6,7-DIMETHOXY-2(1H)-ISOQUINOLINYL)ETHYL]-BENZENAMINE |
82925-02-8 | 98% | 250mg |
$130 | 2024-06-07 | |
| eNovation Chemicals LLC | D955833-1g |
4-[2-(3,4-DIHYDRO-6,7-DIMETHOXY-2(1H)-ISOQUINOLINYL)ETHYL]-BENZENAMINE |
82925-02-8 | 98% | 1g |
$180 | 2024-06-07 | |
| eNovation Chemicals LLC | D955833-5g |
4-[2-(3,4-DIHYDRO-6,7-DIMETHOXY-2(1H)-ISOQUINOLINYL)ETHYL]-BENZENAMINE |
82925-02-8 | 98% | 5g |
$560 | 2024-06-07 | |
| abcr | AB332306-1 g |
4-[2-(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolinyl)ethyl]aniline, 97%; . |
82925-02-8 | 97% | 1g |
€135.00 | 2023-06-21 |
4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline Production Method
Production Method 1
1.2 Reagents: Hydrochloric acid Solvents: Water ; 4 h, pH 2, rt → 78 °C
2.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 18 h, rt → 82 °C
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Dichloromethane ; 48 h, rt
Production Method 2
1.2 Reagents: Water ; rt
1.3 Reagents: Sodium carbonate Solvents: Water ; pH 8, rt
Production Method 3
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol , Tetrahydrofuran ; 18 h, rt
Production Method 4
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; overnight, 40 bar, rt
Production Method 5
1.2 Reagents: Hydrochloric acid Solvents: Water ; 4 h, reflux
2.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 17 h, reflux
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Dichloromethane ; 24 h, rt
Production Method 6
1.2 Reagents: Hydrochloric acid Solvents: Water ; 4 h, reflux
2.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; 17 h, reflux
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol , Dichloromethane ; 24 h, rt
4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline Raw materials
- 2-(3,4-Dimethoxyphenyl)ethylamine
- 6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline
- 6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline hydrochloride
- 1,2,3,4-Tetrahydro-6,7-dimethoxy-2-2-(4-nitrophenyl)ethylisoquinoline
- 1-(2-bromoethyl)-4-nitrobenzene
4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline Preparation Products
4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline
Introduction to 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline (CAS No. 82925-02-8)
4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline (CAS No. 82925-02-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.
The chemical structure of 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylaniline is composed of a central ethylamine group attached to a 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The isoquinoline ring system is particularly noteworthy due to its prevalence in natural products and synthetic compounds with diverse biological activities.
Recent studies have highlighted the potential of 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylanamine in various therapeutic areas. One of the key areas of interest is its role as a potential anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylanamine has also been investigated for its neuroprotective effects. Studies conducted in animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is believed to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.
The pharmacokinetic profile of 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylanamine has also been studied extensively. Research indicates that this compound has favorable absorption properties and good bioavailability when administered orally. Furthermore, it exhibits low toxicity and minimal side effects in preclinical studies, making it a suitable candidate for further clinical development.
In terms of synthetic methods, several approaches have been developed to produce 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylanamine. One common method involves the reaction of 6,7-dimethoxytetrahydroisoquinoline with an appropriate ethylamine derivative under controlled conditions. These synthetic routes are designed to optimize yield and purity while minimizing the formation of unwanted by-products.
The potential applications of 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylanamine extend beyond its use as a therapeutic agent. It has also been explored as a lead compound for the development of novel drug delivery systems. For instance, researchers have investigated the use of this compound in nanocarriers to enhance its delivery to specific target tissues and improve therapeutic efficacy.
In conclusion, 4-2-(6,7-dimethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylanamine (CAS No. 82925-02-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.
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